![molecular formula C9H12BrN B2361040 2-(Bromomethyl)-6-(propan-2-yl)pyridine CAS No. 442910-36-3](/img/structure/B2361040.png)
2-(Bromomethyl)-6-(propan-2-yl)pyridine
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Overview
Description
“2-(Bromomethyl)-6-(propan-2-yl)pyridine” is a pyridine derivative. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyridine ring occurs in many important compounds, including azines and the vitamins niacin and pyridoxine .
Chemical Reactions Analysis
The bromomethyl group in “this compound” is a good leaving group, making it susceptible to nucleophilic substitution reactions. The pyridine ring can also participate in electrophilic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its structure. For instance, it would likely be a liquid at room temperature, similar to other alkyl halides .Scientific Research Applications
Crystal Structure and Molecular Geometry
- The molecular geometry and crystal packing of related compounds have been a subject of study, emphasizing intermolecular interactions and π-π interactions (Rodi et al., 2013).
Ligand and Complex Formation
- Complexes involving derivatives of this compound with metals like palladium, platinum, chromium, and nickel have been synthesized. These studies focus on the formation, structure, and potential applications of these metal complexes in areas like catalysis and material science (Tovee et al., 2010), (Nyamato et al., 2015), (Hurtado et al., 2009), (Nyamato et al., 2016).
Synthetic Chemistry
- The compound has been used in the synthesis of various derivatives and its reactivity with nucleophiles has been studied. This contributes to the field of synthetic organic chemistry (Kalme et al., 2004), (Rusnac et al., 2020).
Photochemical and Electrochemical Studies
- Research on derivatives of this compound includes their photoinduced tautomerization, demonstrating their potential in photochemistry and material science applications (Vetokhina et al., 2012).
Inhibition Performance
- Studies have also explored the use of similar compounds in corrosion inhibition, highlighting their potential in industrial applications (Saady et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(bromomethyl)-6-propan-2-ylpyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrN/c1-7(2)9-5-3-4-8(6-10)11-9/h3-5,7H,6H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNFLPQFSDKFUCX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC(=N1)CBr |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.10 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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